Cas no 2137765-82-1 (Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-)

• Product Name: Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-
• CAS No: 2137765-82-1
• MF: C₆H₈BrN₃O
• MW: 218.051219940186
• CID: 5293548
• Update Time: 2025-05-21

Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C6H8BrN3O/c1-10-4(5(11)3-8)2-6(7)9-10/h2H,3,8H2,1H3
• InChI Key： UUMAHDIQEAJBHP-UHFFFAOYSA-N
• SMILES： C(=O)(C1N(C)N=C(Br)C=1)CN

Additional information on Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-

Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)- (CAS No. 2137765-82-1): A Comprehensive Overview

Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)- (CAS No. 2137765-82-1) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyrazole and amino ketone functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Its molecular structure, which includes a 3-bromo-1-methyl-1H-pyrazol-5-yl moiety, makes it particularly valuable for designing novel compounds with potential therapeutic and agricultural applications.

The growing interest in Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)- is driven by its role in modern drug discovery and crop protection. Researchers are increasingly exploring its utility in creating small-molecule inhibitors and pesticide intermediates, aligning with the current demand for sustainable and efficient chemical solutions. The compound's ability to act as a building block for more complex structures has positioned it as a key player in the development of next-generation pharmaceuticals and agrochemicals.

One of the most compelling aspects of CAS No. 2137765-82-1 is its potential in addressing global challenges such as antimicrobial resistance and food security. With the rise of antibiotic-resistant pathogens, scientists are investigating derivatives of this compound for their antimicrobial properties. Similarly, in agriculture, its derivatives are being studied for their efficacy in protecting crops from pests and diseases, contributing to the broader goal of sustainable farming practices.

The synthesis and application of Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)- are subjects of ongoing research, with numerous studies highlighting its reactivity and versatility. Its brominated pyrazole core is particularly noteworthy, as it can undergo various chemical transformations, enabling the creation of diverse molecular architectures. This adaptability makes it a valuable tool for chemists working on targeted drug design and agrochemical innovation.

In the pharmaceutical industry, Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)- is being explored for its potential in treating diseases such as cancer and infectious diseases. Its ability to interact with specific biological targets has led to its inclusion in high-throughput screening programs, where it serves as a scaffold for developing potent inhibitors. The compound's amino ketone functionality further enhances its utility, allowing for the introduction of additional pharmacophores that can modulate biological activity.

From an industrial perspective, the demand for CAS No. 2137765-82-1 is expected to grow, driven by its applications in both life sciences and material sciences. Manufacturers are focusing on optimizing synthetic routes to improve yield and purity, ensuring that the compound meets the stringent requirements of regulatory agencies. Additionally, advancements in green chemistry are paving the way for more sustainable production methods, reducing the environmental impact of its synthesis.

For researchers and industry professionals seeking detailed information about Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)-, understanding its physicochemical properties is crucial. The compound exhibits specific solubility, stability, and reactivity profiles that influence its handling and application. These characteristics are often discussed in scientific literature and technical datasheets, providing valuable insights for its safe and effective use in various settings.

In conclusion, Ethanone, 2-amino-1-(3-bromo-1-methyl-1H-pyrazol-5-yl)- (CAS No. 2137765-82-1) represents a promising compound with wide-ranging applications in pharmaceuticals and agrochemicals. Its unique structural features and reactivity make it a valuable asset for researchers aiming to address some of the most pressing challenges in healthcare and agriculture. As scientific advancements continue, the potential of this compound is likely to expand, further solidifying its importance in modern chemistry.